Cas no 2138199-26-3 (8-Ethyl-1-methyl-1-azaspiro[4.5]decan-4-one)

• Product Name: 8-Ethyl-1-methyl-1-azaspiro[4.5]decan-4-one
• CAS No: 2138199-26-3
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 6212219
• PubChem ID: 165461922
• Update Time: 2025-06-11

8-Ethyl-1-methyl-1-azaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-785408
• 8-ethyl-1-methyl-1-azaspiro[4.5]decan-4-one
• 2138199-26-3
• 8-Ethyl-1-methyl-1-azaspiro[4.5]decan-4-one

• Inchi： 1S/C12H21NO/c1-3-10-4-7-12(8-5-10)11(14)6-9-13(12)2/h10H,3-9H2,1-2H3
• InChI Key： HNYSMGIGYFNQLS-UHFFFAOYSA-N
• SMILES： O=C1CCN(C)C21CCC(CC)CC2

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Additional information on 8-Ethyl-1-methyl-1-azaspiro[4.5]decan-4-one

Professional Introduction to 8-Ethyl-1-methyl-1-azaspiro[4.5]decan-4-one (CAS No. 2138199-26-3)

8-Ethyl-1-methyl-1-azaspiro[4.5]decan-4-one is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its intriguing pharmacological properties. The compound belongs to the spirocyclic class of molecules, which are known for their complex three-dimensional structures and often exhibit enhanced binding affinity and selectivity in biological systems. The presence of both nitrogen and oxygen atoms within its framework suggests potential interactions with various biological targets, making it a promising candidate for further investigation.

The CAS No. 2138199-26-3 provides a unique identifier for this chemical entity, ensuring consistency and precision in scientific literature and databases. This numbering system is crucial for researchers to accurately reference and retrieve information about the compound, facilitating collaboration and reproducibility in experimental studies.

Recent advancements in computational chemistry have enabled the detailed modeling of 8-Ethyl-1-methyl-1-azaspiro[4.5]decan-4-one, revealing its potential as a scaffold for drug discovery. The spirocyclic core of the molecule offers a rigid structure that can be fine-tuned to optimize interactions with biological targets such as enzymes and receptors. This has led to interest in exploring its derivatives as potential therapeutic agents.

One of the most compelling aspects of 8-Ethyl-1-methyl-1-azaspiro[4.5]decan-4-one is its structural similarity to naturally occurring bioactive compounds. Spirocyclic molecules are frequently found in nature, where they play critical roles in various biological processes. By leveraging this natural inspiration, researchers aim to develop synthetic analogs that can modulate these processes for therapeutic benefit.

The pharmacological profile of 8-Ethyl-1-methyl-1-azaspiro[4.5]decan-4-one has been the subject of several preliminary studies. These investigations have highlighted its potential as an inhibitor of certain enzymes implicated in inflammatory and neurodegenerative diseases. The compound's ability to interact with multiple targets simultaneously makes it an attractive candidate for multitarget drug development, a strategy that has gained traction in recent years due to its potential to enhance therapeutic efficacy while minimizing side effects.

Moreover, the synthesis of 8-Ethyl-1-methyl-1-azaspiro[4.5]decan-4-one has been optimized through various methodologies, including asymmetric synthesis techniques that allow for the production of enantiomerically pure forms of the compound. This is particularly important in medicinal chemistry, where the stereochemistry of a molecule can significantly influence its biological activity.

The role of nitrogen-containing heterocycles in drug discovery cannot be overstated. These compounds are ubiquitous in pharmaceuticals due to their ability to form hydrogen bonds and other non-covalent interactions with biological targets. The nitrogen atom in 8-Ethyl-1-methyl-1-azaspiro[4.5]decan-4-one provides a site for such interactions, enhancing its potential as a pharmacophore.

In conclusion, 8-Ethyl-1-methyl-1-azaspiro[4.5]decan-4-one (CAS No. 2138199-26-3) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique spirocyclic framework, combined with its pharmacological potential, makes it a compelling subject for further research in medicinal chemistry and drug discovery.